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Compound of Interest

Compound Name: Acetamide-2,2,2-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling
Acetamide-2,2,2-d3 in a laboratory setting. Following these procedures is critical for ensuring
personnel safety and proper disposal of hazardous materials.

. Hazard Identification and Personal Protective
Equipment (PPE)

Acetamide-2,2,2-d3 is a deuterated form of acetamide and should be handled with the same
precautions as its non-deuterated counterpart. It is classified as a substance that causes skin
and serious eye irritation, and it is suspected of causing cancer[1].

Minimum Required PPE:

o Eye Protection: Safety glasses with side-shields conforming to NIOSH (US) or EN 166 (EU)
standards are required. A face shield should be worn over safety glasses when there is a risk
of splashing[1][2].

e Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile). Gloves must be
inspected before use and disposed of properly after handling the material. Always wash and
dry hands after removing gloves[1].
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o Body Protection: An impervious laboratory coat or protective clothing is mandatory to prevent
skin contact[1].

» Respiratory Protection: If there is a risk of inhaling dust, a full-face respirator with multi-
purpose combination (US) or type ABEK (EN 14387) respirator cartridges should be used as
a backup to engineering controls[1].

Il. Quantitative Data Summary

The following table summarizes key quantitative data for Acetamide-2,2,2-d3 and its non-
deuterated form, Acetamide.

Property Acetamide-2,2,2-d3 Acetamide
Molecular Formula C2H2DsNO C2HsNO
Molecular Weight 62.09 g/mol [3] 59.07 g/mol [1]
CAS Number 23724-60-9[1][3] 60-35-5[4][5][6]
_ _ 79-81°C (174.2 - 177.8 °F)[5]

Melting Point 78 -80°C (172 -176 °F)[1] 6]

3 , 221 °C (429.8 °F) @ 760
Boiling Point 221 °C (430 °F)[1]

mmHg[5][6]

H315: Causes skin
irritation[1]H319: Causes

_ o H351: Suspected of causing
GHS Hazard Statements serious eye irritation[1]H351:

) cancer[4][5]
Suspected of causing

cancer[1]

lll. Operational Plan: Step-by-Step Handling
Protocol

1. Engineering Controls:

e Always handle Acetamide-2,2,2-d3 in a well-ventilated area.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.cdnisotopes.com/media/catalog/product/d/-/d-0090_3.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0090_3.pdf
https://www.benchchem.com/product/b3044132?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Acetamide-2_2_2-d3
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0090_3.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0090_3.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Acetamide-2_2_2-d3
https://www.sigmaaldrich.com/HK/zh/sds/sial/a0500
https://www.fishersci.com/store/msds?partNumber=AC153635000&countryCode=US&language=en
https://www.southwest.tn.edu/ehs/msds/a/Acetamide.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0090_3.pdf
https://www.fishersci.com/store/msds?partNumber=AC153635000&countryCode=US&language=en
https://www.southwest.tn.edu/ehs/msds/a/Acetamide.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0090_3.pdf
https://www.fishersci.com/store/msds?partNumber=AC153635000&countryCode=US&language=en
https://www.southwest.tn.edu/ehs/msds/a/Acetamide.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0090_3.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0090_3.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0090_3.pdf
https://www.sigmaaldrich.com/HK/zh/sds/sial/a0500
https://www.fishersci.com/store/msds?partNumber=AC153635000&countryCode=US&language=en
https://www.benchchem.com/product/b3044132?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Use a laboratory fume hood or other mechanical exhaust system to minimize exposure[1].
. Personal Protective Equipment (PPE) Donning:

Before handling the substance, ensure all required PPE is worn correctly. For a detailed
guide on PPE levels, refer to EPA guidelines[7].

. Handling the Substance:
Avoid contact with skin and eyes[1].
Minimize the formation of dust and aerosols[1].
Keep the container tightly closed when not in use.
. Storage:
Store at room temperature in a dry, well-ventilated place[1].
Protect from moisture[1].
Store locked up[4][5].

Incompatible with strong oxidizing agents, strong acids, strong bases, and strong reducing
agents[1][8].

. In Case of a Spill:
Use personal protective equipment.
Avoid dust formation.
Pick up and arrange disposal without creating dust.
Keep in suitable, closed containers for disposal[1].

Ventilate the area and wash the spill site after material pickup is complete[9].
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IV. Disposal Plan

» Dispose of contents and container to an approved waste disposal plant[4][5].
o Waste material must be disposed of in accordance with national and local regulations[4].

e Do not let the product enter drains[1][4].

» Leave chemicals in their original containers and do not mix with other waste[4].

V. Experimental Workflow Diagram
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Workflow for Handling Acetamide-2,2,2-d3
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Caption: Safe handling workflow for Acetamide-2,2,2-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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